methyl [2-chloro-4-(1-pyrrolidinylsulfonyl)phenoxy]acetate

• IUPAC Name: methyl 2-(2-chloro-4-pyrrolidin-1-ylsulfonylphenoxy)acetate
• InChI: InChI=1S/C13H16ClNO5S/c1-19-13(16)9-20-12-5-4-10(8-11(12)14)21(17,18)15-6-2-3-7-15/h4-5,8H,2-3,6-7,9H2,1H3
• InChI Key: OOQHJTMJFKNMJE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=C(C=C(C=C1)S(=O)(=O)N2CCCC2)Cl
• Molecular Formula: C13H16ClNO5S
• Molecular Weight: 333.79 g/mol

Description

Methyl [2-chloro-4-(1-pyrrolidinylsulfonyl)phenoxy]acetate, commonly known as MPCA, is a chemical compound that has been widely studied for its potential applications in scientific research. MPCA is a member of the class of sulfonyl chlorides, which are known for their ability to react with a variety of nucleophiles.

Mechanism of Action

MPCA exerts its effects through the inhibition of various enzymes and receptors in the body. For example, MPCA has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. By inhibiting this enzyme, MPCA can increase the levels of acetylcholine in the body, leading to improved cognitive function.
Biochemical and Physiological Effects:
MPCA has been shown to have a number of biochemical and physiological effects in the body. For example, MPCA has been shown to increase the levels of acetylcholine in the brain, leading to improved cognitive function. MPCA has also been shown to have anti-inflammatory effects and to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of MPCA is its potent inhibitory effects on a number of enzymes and receptors, making it a promising candidate for drug development. However, one of the limitations of MPCA is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are a number of future directions for the use of MPCA in scientific research. For example, MPCA could be further studied for its potential applications in the treatment of Alzheimer's disease and other cognitive disorders. Additionally, MPCA could be studied for its potential applications in the treatment of cancer and other diseases. Overall, MPCA is a promising compound with a wide range of potential applications in scientific research.

Synthesis Methods

MPCA can be synthesized through a multi-step process involving the reaction of 2-chloro-4-nitrophenol with pyrrolidine and subsequent reaction with methyl chloroacetate. The resulting product is then treated with sodium sulfite to yield MPCA. This synthesis method has been optimized to yield high purity and yield of MPCA.

Scientific Research Applications

MPCA has been studied for its potential applications in a variety of scientific research areas, including medicinal chemistry, biochemistry, and pharmacology. One of the main applications of MPCA is in the development of novel drugs for the treatment of various diseases. MPCA has been shown to have potent inhibitory effects on a number of enzymes and receptors, making it a promising candidate for drug development.